Cas no 648893-61-2 (Cyclopentanemethanol, 3-azido-4-hydroxy-, (1S,3R,4R)-)

• Product Name: Cyclopentanemethanol, 3-azido-4-hydroxy-, (1S,3R,4R)-
• CAS No: 648893-61-2
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 413368
• PubChem ID: 71378179
• Update Time: 2025-04-19

Cyclopentanemethanol, 3-azido-4-hydroxy-, (1S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 3-azido-4-hydroxy-, (1S,3R,4R)-
• (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol
• DTXSID60800801
• 648893-61-2

• Inchi： 1S/C6H11N3O2/c7-9-8-5-1-4(3-10)2-6(5)11/h4-6,10-11H,1-3H2/t4-,5+,6+/m0/s1
• InChI Key： RSIWMGCBAWDFKX-KVQBGUIXSA-N
• SMILES： O[C@H]1[C@@H](C[C@H](CO)C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 157.08523
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 89.22